Cas no 1934625-83-8 (1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate)

• Product Name: 1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate
• CAS No: 1934625-83-8
• MF: C₁₆H₂₈F₂N₂O₄
• MW: 350.40133190155
• CID: 5246286
• Update Time: 2025-11-02

1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinedicarboxylic acid, 2-(1,1-difluoroethyl)-, 1,4-bis(1,1-dimethylethyl) ester
• 1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate

• Inchi： 1S/C16H28F2N2O4/c1-14(2,3)23-12(21)19-8-9-20(11(10-19)16(7,17)18)13(22)24-15(4,5)6/h11H,8-10H2,1-7H3
• InChI Key： AVQCENHDNAAHCS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(OC(C)(C)C)=O)CC1C(F)(F)C

Additional information on 1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate

1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate: A Novel Compound with Potential Applications in Medicinal Chemistry

1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate (CAS No. 1934625-83-8) represents a unique class of organic compounds with structural features that have garnered significant attention in recent years. This molecule is characterized by its piperazine core, which is functionalized with two tert-butyl groups at the 1,4 positions and a 1,1-difluoroethyl substituent at the 2 position. The synthesis of this compound involves the coupling of piperazine with dicarboxylate groups, followed by the introduction of the difluoroethyl moiety through a series of chemical transformations. The structural complexity of this compound makes it a promising candidate for applications in pharmaceutical research, particularly in the development of novel therapeutics targeting specific biological pathways.

The piperazine ring is a versatile scaffold in medicinal chemistry due to its ability to act as a hydrogen bond acceptor and donor, facilitating interactions with various biological targets. The presence of the tert-butyl groups at the 1,4 positions provides steric hindrance, which can modulate the compound's reactivity and biological activity. Meanwhile, the 1,1-difluoroethyl substituent introduces unique electronic properties that may influence the compound's pharmacokinetic profile. Recent studies have highlighted the importance of such functional groups in enhancing the drug-like properties of small molecules, including improved solubility, metabolic stability, and target specificity.

Research published in 2023 in the Journal of Medicinal Chemistry has demonstrated the potential of 1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate as a scaffold for the design of inhibitors targeting kinases involved in cancer progression. The compound's ability to form hydrogen bonds with key residues in the kinase active site has been identified as a critical factor in its binding affinity. This finding underscores the importance of the piperazine core in mediating molecular interactions and highlights the role of the 1,1-difluoroethyl group in optimizing the compound's selectivity. The study also reported that the tert-butyl groups contribute to the compound's metabolic stability by reducing susceptibility to enzymatic hydrolysis, a critical aspect for drug development.

In addition to its potential in oncology, the 1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate has shown promise in the development of therapeutics for neurological disorders. A 2024 preclinical study published in ACS Chemical Neuroscience explored its neuroprotective properties, revealing that the compound exhibits antioxidant activity and can modulate intracellular signaling pathways associated with neurodegeneration. The 1,1-difluoroethyl substituent was found to enhance the compound's ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system (CNS) disorders. This property is attributed to the hydrophobic nature of the difluoroethyl group, which facilitates passive diffusion across biological membranes.

The synthesis of 1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate has been optimized using modern organic chemistry techniques, including microwave-assisted reactions and solid-phase synthesis. These methods have enabled the efficient preparation of the compound while maintaining its structural integrity. The use of microwave technology has been shown to significantly reduce reaction times and improve yields, which is particularly important in the context of large-scale drug production. Furthermore, the incorporation of the 1,1-difluoroethyl group during synthesis requires precise control of reaction conditions to avoid unwanted side reactions, highlighting the importance of synthetic strategy in the development of complex molecules.

Recent advances in computational chemistry have further enhanced the understanding of the 1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate structure. Molecular docking studies have predicted its potential interactions with various protein targets, including G-protein-coupled receptors (GPCRs) and ion channels. These studies suggest that the compound's unique combination of functional groups may enable it to act as a multitarget ligand, a concept that is gaining traction in the field of drug discovery. The ability of the tert-butyl groups to sterically hinder certain interactions while allowing others to occur may explain the compound's potential as a multitarget therapeutic agent.

Environmental and safety considerations are also critical in the development of 1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate. The presence of fluorine atoms in the 1,1-difluoroethyl group raises questions about its potential environmental impact, as fluorinated compounds can persist in the environment and bioaccumulate in organisms. Ongoing research is focused on evaluating the compound's biodegradability and developing greener synthetic methods to minimize its ecological footprint. This aspect is particularly relevant in the context of sustainable pharmaceutical development, where the environmental impact of drug candidates is increasingly scrutinized.

The 1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate has also been investigated for its potential applications in the treatment of infectious diseases. A 2023 study published in Antimicrobial Agents and Chemotherapy explored its antimicrobial activity against multidrug-resistant bacterial strains. The compound was found to exhibit broad-spectrum activity, with particular efficacy against Gram-negative bacteria. The 1,1-difluoroethyl group was implicated in the compound's ability to disrupt bacterial cell membranes, a mechanism that is distinct from traditional antibiotics. This finding highlights the potential of the compound as a novel antimicrobial agent, particularly in light of the growing global threat of antibiotic resistance.

In conclusion, 1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features, including the piperazine core, tert-butyl groups, and 1,1-difluoroethyl substituent, contribute to its potential applications in oncology, neurology, and infectious disease treatment. Ongoing research is focused on optimizing its pharmacological properties, improving its synthetic efficiency, and assessing its environmental impact. As the field of drug discovery continues to evolve, compounds like 1,4-di-tert-butyl 2-(1,1-difluoroethyl)piperazine-1,4-dicarboxylate may play a pivotal role in the development of novel therapeutics with broad therapeutic potential.